76-90-4

Mepenzolate bromide

In Stock

• CAS RN:
• 76-90-4

• Formula:
• C21H26BrNO3

• InChI:
• InChI=1S/C21H26NO3.BrH/c1-22(2)15-9-14-19(16-22)25-20(23)21(24,17-10-5-3-6-11-17)18-12-7-4-8-13-18;/h3-8,10-13,19,24H,9,14-16H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• JRRNZNSGDSFFIR-UHFFFAOYSA-M

• Mepenzolate is an antagonist of muscarinic (M) acetylcholine receptors (Kis = 0.68 and 2.6 nM for human M2 and M3 receptors, respectively). It has antispasmodic activity in the gastrointestinal tract of anesthetized cats and dogs when administered at a dose of 0.5 mg/kg. Mepenzolate decreases airspace enlargement induced by elastase or cigarette smoke and reduces respiratory dysfunction in a mouse model of chronic obstructive pulmonary disease (COPD). It also reduces oxidative stress, decreases the expression of IL-1β, IL-6, and TNF-α, and increases the expression of TGF-β1, IGF-1, and VEGF in a diabetic wound healing mouse model.
  Mepenzolate Bromide is a muscarinic antagonist used to treat gastrointestinal disorders. It decreases the severity of elastase-induced airspace enlargement and respiratory dysfunction.
  

6-Fluoro-4-cinnolinol

Usually In Stock

• CAS RN:
• 876-90-4

• Formula:
• C8H5FN2O

• InChI:
• InChI=1S/C8H5FN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)

• InChIKey:
• SPWDLJIYXFPDGC-UHFFFAOYSA-N

• 6-Fluoro-4-cinnolinol is a useful research compound. Its molecular formula is C8H5FN2O and its molecular weight is 164.14 g/mol. The purity is usually 95%.

Methyl 4-phenylthiophene-2-carboxylate

In Stock

• CAS RN:
• 21676-90-4

• Formula:
• C12H10O2S

• InChI:
• InChI=1S/C12H10O2S/c1-14-12(13)11-7-10(8-15-11)9-5-3-2-4-6-9/h2-8H,1H3

• InChIKey:
• MVHSKIOLDZOPEF-UHFFFAOYSA-N

• Methyl 4-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H10O2S and its molecular weight is 218.27 g/mol. The purity is usually 95%.

3,4,6-Trichloro-1-benzothiophene-2-carboxylic acid

In Stock

• CAS RN:
• 34576-90-4

• Formula:
• C9H3Cl3O2S

• InChI:
• InChI=1S/C9H3Cl3O2S/c10-3-1-4(11)6-5(2-3)15-8(7(6)12)9(13)14/h1-2H,(H,13,14)

• InChIKey:
• WUTBSOJTMUNLCC-UHFFFAOYSA-N

• 3,4,6-Trichloro-1-benzothiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C9H3Cl3O2S and its molecular weight is 281.5 g/mol. The purity is usually 95%.

Phenylone-2s

• CAS RN:
• 26876-90-4

• Formula:
• C22H20N2O8

• InChI:
• InChI=1S/2C8H6O4.C6H8N2/c9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;7-5-2-1-3-6(8)4-5/h2*1-4H,(H,9,10)(H,11,12);1-4H,7-8H2

• InChIKey:
• ZWNOXWKHTLYAHP-UHFFFAOYSA-N

• Phenylone-2s, also known as Phenylone-2s, is a useful research compound. Its molecular formula is C22H20N2O8 and its molecular weight is 440.4 g/mol. The purity is usually 95%.

5-Heptenoic acid

In Stock

• CAS RN:
• 18776-90-4

• Formula:
• C7H12O2

• InChI:
• InChI=1S/C7H12O2/c1-2-3-4-5-6-7(8)9/h2-3H,4-6H2,1H3,(H,8,9)/b3-2+

• InChIKey:
• KPSZWAJWFMFMFF-NSCUHMNNSA-N

• Delta-heptenoic acid is a medium-chain fatty acid.

Ethyl 8-(3-bromo-4-methylphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898776-90-4

• Formula:
• C17H23BrO3

• InChI:
• InChI=1S/C17H23BrO3/c1-3-21-17(20)9-7-5-4-6-8-16(19)14-11-10-13(2)15(18)12-14/h10-12H,3-9H2,1-2H3

• InChIKey:
• UDSKLKVXELFLEF-UHFFFAOYSA-N

• Ethyl 8-(3-bromo-4-methylphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C17H23BrO3 and its molecular weight is 355.3 g/mol. The purity is usually 95%.

Fmoc-L-Leu-MPPA

In Stock

• CAS RN:
• 864876-90-4

• Formula:
• C31H33NO7

• InChI:
• InChI=1S/C31H33NO7/c1-20(2)17-28(30(35)38-18-21-11-13-22(14-12-21)37-16-15-29(33)34)32-31(36)39-19-27-25-9-5-3-7-23(25)24-8-4-6-10-26(24)27/h3-14,20,27-28H,15-19H2,1-2H3,(H,32,36)(H,33,34)/t28-/m0/s1

• InChIKey:
• CYQVOEUFBLTCMI-NDEPHWFRSA-N

• Fmoc-L-Leu-MPPA is a useful research compound. Its molecular formula is C31H33NO7 and its molecular weight is 531.6 g/mol. The purity is usually 95%.

N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(3-methylphenoxy)acetamide

In Stock

• CAS RN:
• 327076-90-4

• Formula:
• C19H16Cl2N2O2S

• InChI:
• InChI=1S/C19H16Cl2N2O2S/c1-12-3-2-4-15(7-12)25-11-18(24)23-19-22-10-16(26-19)9-13-8-14(20)5-6-17(13)21/h2-8,10H,9,11H2,1H3,(H,22,23,24)

• InChIKey:
• DQXIRCFKLYLYJS-UHFFFAOYSA-N

• N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(3-methylphenoxy)acetamide is a useful research compound. Its molecular formula is C19H16Cl2N2O2S and its molecular weight is 407.31. The purity is usually 95%.

3-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-tert-butylpropanamide

In Stock

• CAS RN:
• 380876-90-4

• Formula:
• C17H19BrN2O2S2

• InChI:
• InChI=1S/C17H19BrN2O2S2/c1-17(2,3)19-14(21)7-8-20-15(22)13(24-16(20)23)10-11-5-4-6-12(18)9-11/h4-6,9-10H,7-8H2,1-3H3,(H,19,21)/b13-10-

• InChIKey:
• FCZWNHVFYHNWEZ-RAXLEYEMSA-N

• 3-[(5Z)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-tert-butylpropanamide is a useful research compound. Its molecular formula is C17H19BrN2O2S2 and its molecular weight is 427.38. The purity is usually 95%.

1-[5-(4-Bromophenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylethanone

In Stock

• CAS RN:
• 681276-90-4

• Formula:
• C34H30BrN3OS

• InChI:
• InChI=1S/C34H30BrN3OS/c1-23-7-11-25(12-8-23)20-37-21-33(29-5-3-4-6-31(29)37)40-22-34(39)38-32(27-13-9-24(2)10-14-27)19-30(36-38)26-15-17-28(35)18-16-26/h3-18,21,32H,19-20,22H2,1-2H3

• InChIKey:
• ZONWOUPIAPCTLE-UHFFFAOYSA-N

• 1-[5-(4-Bromophenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylethanone is a useful research compound. Its molecular formula is C34H30BrN3OS and its molecular weight is 608.6. The purity is usually 95%.

5-(2-Methyl-3-nitrophenyl)-2-furaldehyde

In Stock

• CAS RN:
• 725276-90-4

• Formula:
• C12H9NO4

• InChI:
• InChI=1S/C12H9NO4/c1-8-10(3-2-4-11(8)13(15)16)12-6-5-9(7-14)17-12/h2-7H,1H3

• InChIKey:
• HKGSNDUGWLEBCO-UHFFFAOYSA-N

• 5-(2-Methyl-3-nitrophenyl)-2-furaldehyde is a useful research compound. Its molecular formula is C12H9NO4 and its molecular weight is 231.207. The purity is usually 95%.

4-amino-N-(4-bromophenyl)-1,3-dimethyl-2,6-dioxopyrimidine-5-sulfonamide

In Stock

• CAS RN:
• 869076-90-4

• Formula:
• C12H13BrN4O4S

• InChI:
• InChI=1S/C12H13BrN4O4S/c1-16-10(14)9(11(18)17(2)12(16)19)22(20,21)15-8-5-3-7(13)4-6-8/h3-6,15H,14H2,1-2H3

• InChIKey:
• BRUABWMQUJOSJJ-UHFFFAOYSA-N

• 4-amino-N-(4-bromophenyl)-1,3-dimethyl-2,6-dioxopyrimidine-5-sulfonamide is a useful research compound. Its molecular formula is C12H13BrN4O4S and its molecular weight is 389.22. The purity is usually 95%.

N-(4-methylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

In Stock

• CAS RN:
• 1179476-90-4

• Formula:
• C18H25ClN6

• InChI:
• InChI=1S/C18H24N6.ClH/c1-14-6-8-15(9-7-14)19-16-20-17(23-10-2-3-11-23)22-18(21-16)24-12-4-5-13-24;/h6-9H,2-5,10-13H2,1H3,(H,19,20,21,22);1H

• InChIKey:
• RLXBZMCRINDEPN-UHFFFAOYSA-N

• N-(4-methylphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is a useful research compound. Its molecular formula is C18H25ClN6 and its molecular weight is 360.9 g/mol. The purity is usually 95%.

2-Fluoro-2-methylpropanamide

In Stock

• CAS RN:
• 1263376-90-4

• Formula:
• C4H8FNO

• InChI:
• InChI=1S/C4H8FNO/c1-4(2,5)3(6)7/h1-2H3,(H2,6,7)

• InChIKey:
• FWYCTAYGNLLRHZ-UHFFFAOYSA-N

• 2-Fluoro-2-methylpropanamide is a useful research compound. Its molecular formula is C4H8FNO and its molecular weight is 105.11 g/mol. The purity is usually 95%.

4-(Dimethylsulfamoylamino)-1-(oxan-4-ylmethyl)pyrazole

In Stock

• CAS RN:
• 1705976-90-4

• Formula:
• C11H20N4O3S

• InChI:
• InChI=1S/C11H20N4O3S/c1-14(2)19(16,17)13-11-7-12-15(9-11)8-10-3-5-18-6-4-10/h7,9-10,13H,3-6,8H2,1-2H3

• InChIKey:
• XVOSQWPVFIVIMD-UHFFFAOYSA-N

• 4-(Dimethylsulfamoylamino)-1-(oxan-4-ylmethyl)pyrazole is a useful research compound. Its molecular formula is C11H20N4O3S and its molecular weight is 288.37. The purity is usually 95%.

7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane

In Stock

• CAS RN:
• 1797876-90-4

• Formula:
• C18H18F3NO2S2

• InChI:
• InChI=1S/C18H18F3NO2S2/c19-18(20,21)15-6-8-16(9-7-15)26(23,24)22-11-10-17(25-13-12-22)14-4-2-1-3-5-14/h1-9,17H,10-13H2

• InChIKey:
• ZALLJFNKRZTCJC-UHFFFAOYSA-N

• 7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C18H18F3NO2S2 and its molecular weight is 401.46. The purity is usually 95%.

N-(4,5,6,7-tetrahydro-1-benzothiophen-4-yl)but-2-ynamide

Usually In Stock

• CAS RN:
• 2094176-90-4

• Formula:
• C12H13NOS

• InChI:
• InChI=1S/C12H13NOS/c1-2-4-12(14)13-10-5-3-6-11-9(10)7-8-15-11/h7-8,10H,3,5-6H2,1H3,(H,13,14)

• InChIKey:
• CYXUGNFCHAMNHB-UHFFFAOYSA-N

• N-(4,5,6,7-tetrahydro-1-benzothiophen-4-yl)but-2-ynamide is a useful research compound. Its molecular formula is C12H13NOS and its molecular weight is 219.3. The purity is usually 95%.

5-Chloro-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]pyrimidin-2-amine

Usually In Stock

• CAS RN:
• 2379976-90-4

• Formula:
• C15H23ClN4S

• InChI:
• InChI=1S/C15H23ClN4S/c16-13-10-18-15(19-11-13)17-9-12-1-5-20(6-2-12)14-3-7-21-8-4-14/h10-12,14H,1-9H2,(H,17,18,19)

• InChIKey:
• AXSMZJJHNFNBDX-UHFFFAOYSA-N

• 5-Chloro-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C15H23ClN4S and its molecular weight is 326.89. The purity is usually 95%.

3-[4-(Methylthio)phenoxy]propylamine

In Stock

• CAS RN:
• 1226776-90-4

• Formula:
• C10H15NOS

• InChI:
• InChI=1S/C10H15NOS/c1-13-10-5-3-9(4-6-10)12-8-2-7-11/h3-6H,2,7-8,11H2,1H3

• InChIKey:
• URXXMZZRZRUKBQ-UHFFFAOYSA-N

• 3-[4-(Methylthio)phenoxy]propylamine is a useful research compound. Its molecular formula is C10H15NOS and its molecular weight is 197.296. The purity is usually 95%.